Cas no 16409-44-2 (2,6-Octadien-1-ol,3,7-dimethyl-, 1-acetate)

• Product Name: 2,6-Octadien-1-ol,3,7-dimethyl-, 1-acetate
• CAS No: 16409-44-2
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 235120
• Update Time: 2025-04-19

2,6-Octadien-1-ol,3,7-dimethyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

• 2,6-Octadien-1-ol,3,7-dimethyl-, 1-acetate
• 2,6-Dimethyl-2,6-octadien-8-yl acetate
• 3,7-Dimethyl-2,6-octadien-1-ol-acetate
• 3,7-DiMethyl-2,6-octadienyl acetate
• 3,7-dimethylocta-2,6-dienyl acetate
• FEMA 2509
• GERANIOL ACETATE
• Einecs 240-458-0
• GERANYL ACETATE 60
• ACETIC ACID GERANYL ESTER
• GERANYL ACETATE, TERPENE STANDARD
• geranyl acetate, mixture of isomers
• 1-Acetoxy-3,7-dimethyl-2,6-octadiene
• 3,7-Dimethyl-2,6-octadienyl=acetate

• Inchi： 1S/C12H20O2/c1-10(2)6-5-7-11(3)8-9-14-12(4)13/h6,8H,5,7,9H2,1-4H3/b11-8+
• InChI Key： HIGQPQRQIQDZMP-DHZHZOJOSA-N
• SMILES： C(OC/C=C(/CC/C=C(/C)\C)\C)(=O)C

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 0.916 g/mL at 25 °C
• Boiling Point: 236-242 °C(lit.)
• Flash Point: 220 °F
• Refractive Index: n20/D 1.462
• PSA: 26.3
• Vapor Pressure: 0.07 mm Hg ( 20 °C)

2,6-Octadien-1-ol,3,7-dimethyl-, 1-acetate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-23
• RTECS：RG5920000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters